2-Cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone

• IUPAC Name: 2-cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H22N4O/c1-18-11-16-17-15(18)13-7-4-8-19(10-13)14(20)9-12-5-2-3-6-12/h2,5,11-13H,3-4,6-10H2,1H3
• InChI Key: MSZNHXVTUVPPMA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2CCCN(C2)C(=O)CC3CCC=C3
• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol

Description

2-Cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone is a synthetic compound with potential applications in scientific research. This compound is a member of the class of compounds known as cyclopentenones, which have been found to have a range of biological activities.

Mechanism of Action

The mechanism of action of 2-Cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone is not yet fully understood. However, it is thought to act by inhibiting the activity of certain enzymes involved in inflammatory and cancer pathways. This compound may also modulate the expression of certain genes, leading to changes in cellular function.
Biochemical and Physiological Effects:
Studies have shown that 2-Cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone has a range of biochemical and physiological effects. These include anti-inflammatory and anti-cancer properties, as well as effects on cellular proliferation and differentiation. This compound may also modulate the immune response, leading to changes in the activity of immune cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone in lab experiments is its high purity and yield. This makes it easy to obtain and work with, and ensures that the results of experiments are reliable. However, one limitation of this compound is its relatively narrow range of biological activities. This may limit its usefulness in certain research areas.

Future Directions

There are several future directions for research on 2-Cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone. One area of interest is in the development of new therapies for inflammatory and cancer-related conditions. This compound may also be useful in the study of gene expression and cellular differentiation. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-Cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone involves the reaction of cyclopentadiene with maleic anhydride to form a Diels-Alder adduct. This adduct is then reacted with methylamine and triethylamine to form the desired product. The yield of this reaction is typically high, and the purity of the product can be easily confirmed using standard analytical techniques.

Scientific Research Applications

2-Cyclopent-2-en-1-yl-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone has potential applications in a range of scientific research areas. One area of interest is in the study of the molecular mechanisms underlying various diseases. This compound has been found to have anti-inflammatory and anti-cancer properties, and may be useful in the development of new therapies for these conditions.